Cas no 17622-94-5 (Silicic acid (H4SiO4),tetrakis(2-hydroxyethyl) ester)

Silicic acid (H₄SiO₄), tetrakis(2-hydroxyethyl) ester is a silicon-based organic compound characterized by its four 2-hydroxyethyl functional groups bonded to a central silicon atom. This structure imparts enhanced solubility in polar solvents and improved compatibility with aqueous systems compared to unmodified silicic acid derivatives. The presence of hydroxyl groups facilitates crosslinking reactions, making it useful in coatings, adhesives, and polymer modifications. Its hydrolytic stability and ability to form stable colloidal dispersions are advantageous in applications requiring controlled release or surface modification. The compound’s reactivity with silanol groups further enables its use as a coupling agent or precursor in hybrid material synthesis.
Silicic acid (H4SiO4),tetrakis(2-hydroxyethyl) ester structure
17622-94-5 structure
Product Name:Silicic acid (H4SiO4),tetrakis(2-hydroxyethyl) ester
CAS No:17622-94-5
MF:C8H20O8Si
MW:272.32510471344
MDL:MFCD01726752
CID:155308
PubChem ID:28650
Update Time:2025-05-27

Silicic acid (H4SiO4),tetrakis(2-hydroxyethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Silicic acid (H4SiO4),tetrakis(2-hydroxyethyl) ester
    • TETRAKIS(2-HYDROXYETHOXY)SILANE
    • Tetrakis(2-hydroxyethoxy)silane, tech-90
    • TETRAKIS(2-HYDROXYETHYL) ORTHOSILICATE SOLUTION IN ETHYLENE GLYCOL
    • tetrakis(2-hydroxyethyl) silicate
    • 2,2',2'',2'''-silanetetrayltetraoxy-tetrakis-ethanol
    • EINECS 241-598-5
    • Ethylene glycol silicate
    • ETHYLENE GLYCOL,ESTER with SILICIC ACID (4:1)
    • glycoysilane
    • Kieselsaeure-tetrakis-(2-hydroxy-aethylester)
    • Si(Oet-2-OH)4
    • silicic acid tetrakis-(2-hydroxy-ethyl ester)
    • Silistren
    • Tetra(ethylene glycol) silicate
    • Tetraglycol silicate
    • Tetraglycolatosilane
    • Tetrakis(2-hydroxyethyl) orthosilicate
    • Tetrakis(beta-hydroxyethyl) silicate
    • solutioninethyleneglycol
    • Tetrahydroxyethyl orthosilicate
    • tetraglycolsilicate
    • ethyleneglycolsilicate
    • tetrakis(2-hydroxyethyl)silicate
    • A851812
    • Tetrakis(2-hydroxyethyl)orthosilicat
    • DTXSID2066226
    • 5JSE8V3CHT
    • tetrakis(2-hydroxyethyl)orthosilicate
    • SCHEMBL987278
    • Silicic acid (H4SiO4), tetrakis(2-hydroxyethyl) ester
    • MFCD01726752
    • 17622-94-5
    • NS00053853
    • ETHYLENE GLYCOL, ESTER with SILICIC ACID (4:1)
    • Silicic acid, tetrakis(2-hydroxyethyl) ester
    • Ethylene glycol, ester with silicic acid (H4SiO4) (4:1)
    • BRN 1710025
    • 2-01-00-00523 (Beilstein Handbook Reference)
    • DB-299288
    • URFIZJRFOOZIBS-UHFFFAOYSA-N
    • DTXCID1035606
    • Silicic acid, tetrakis(2-hydroxyethyl) ester (9CI)
    • MDL： MFCD01726752
    • Inchi： 1S/C8H20O8Si/c9-1-5-13-17(14-6-2-10,15-7-3-11)16-8-4-12/h9-12H,1-8H2
    • InChI Key： URFIZJRFOOZIBS-UHFFFAOYSA-N
    • SMILES： [Si](OCCO)(OCCO)(OCCO)OCCO

Computed Properties

  • Exact Mass: 272.09300
  • Monoisotopic Mass: 272.09274413g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.196 g/cm3
  • Boiling Point: 200 °C
  • Flash Point: >110°C
  • Refractive Index: 1.44
  • Solubility: Dissolution (87 g/l) (25 º C),
  • PSA: 117.84000
  • LogP: -2.54240
  • Solubility: Not determined

Silicic acid (H4SiO4),tetrakis(2-hydroxyethyl) ester Security Information

Silicic acid (H4SiO4),tetrakis(2-hydroxyethyl) ester Customs Data

  • HS CODE：2920909090
  • Customs Data：

    China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Silicic acid (H4SiO4),tetrakis(2-hydroxyethyl) ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 17622-94-5 90%
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 ￡109.00 2022-02-28
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abcr
AB153256-25 g
Tetrakis(2-hydroxyethoxy)silane, 90%; .
 17622-94-5 90%
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 €107.80 2023-07-20
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AB153256-100 g
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 17622-94-5 90%
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abcr
AB153256-25g
Tetrakis(2-hydroxyethoxy)silane, 90%; .
 17622-94-5 90%
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abcr
AB153256-100g
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 17622-94-5 90%
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 €274.50 2025-04-20
Ambeed
A785060-100g
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 17622-94-5 97%
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 $459.0 2024-04-22

Silicic acid (H4SiO4),tetrakis(2-hydroxyethyl) ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:17622-94-5)Silicic acid (H4SiO4),tetrakis(2-hydroxyethyl) ester
Order Number:A851812
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:37
Price ($):413.0
Email:sales@amadischem.com

Silicic acid (H4SiO4),tetrakis(2-hydroxyethyl) ester Related Literature

17622-94-5 (Silicic acid (H4SiO4),tetrakis(2-hydroxyethyl) ester) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:17622-94-5)Silicic acid (H4SiO4),tetrakis(2-hydroxyethyl) ester
A851812
Purity:99%
Quantity:100g
Price ($):413.0
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